(S)-12-Methyltetradecanoic acid methyl ester
Overview
Description
(S)-12-Methyltetradecanoic acid methyl ester is a methyl ester derivative of a branched-chain fatty acid. This compound is part of the larger family of fatty acid methyl esters, which are commonly used in various industrial and scientific applications due to their unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-12-Methyltetradecanoic acid methyl ester typically involves the esterification of the corresponding fatty acid with methanol. This reaction is often catalyzed by acidic or basic catalysts. Common reagents include sulfuric acid, hydrochloric acid, or trimethylchlorosilane in methanol . The reaction is usually carried out at room temperature, and the product is purified by distillation or recrystallization.
Industrial Production Methods
In industrial settings, the production of fatty acid methyl esters, including this compound, often involves the transesterification of triglycerides found in natural oils and fats. This process uses methanol and a catalyst, such as sodium methoxide, to convert the triglycerides into methyl esters and glycerol .
Chemical Reactions Analysis
Types of Reactions
(S)-12-Methyltetradecanoic acid methyl ester undergoes several types of chemical reactions, including:
Oxidation: It can be oxidized to produce various oxidation products, depending on the conditions and reagents used.
Reduction: The ester can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.
Common Reagents and Conditions
Hydrolysis: Acidic or basic conditions with water.
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.
Major Products
Hydrolysis: Produces the corresponding fatty acid and methanol.
Oxidation: Produces various oxidation products, including aldehydes, ketones, and carboxylic acids.
Reduction: Produces the corresponding alcohol.
Scientific Research Applications
(S)-12-Methyltetradecanoic acid methyl ester has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a standard in chromatographic analysis.
Biology: Studied for its role in cell membrane structure and function.
Industry: Used in the production of biodiesel and as a lubricant additive.
Mechanism of Action
The mechanism of action of (S)-12-Methyltetradecanoic acid methyl ester involves its interaction with cellular membranes and enzymes. It can integrate into lipid bilayers, affecting membrane fluidity and function. Additionally, it may interact with specific enzymes, modulating their activity and influencing various biochemical pathways .
Comparison with Similar Compounds
Similar Compounds
Methyl palmitate: Another fatty acid methyl ester with similar properties but a different carbon chain length.
Methyl stearate: Similar in structure but with a longer carbon chain.
Methyl oleate: An unsaturated fatty acid methyl ester with a double bond in the carbon chain.
Uniqueness
(S)-12-Methyltetradecanoic acid methyl ester is unique due to its branched-chain structure, which imparts distinct physical and chemical properties compared to straight-chain fatty acid methyl esters. This branching can influence its melting point, solubility, and reactivity, making it suitable for specific applications where these properties are advantageous .
Properties
CAS No. |
62691-05-8 |
|---|---|
Molecular Formula |
C16H32O2 |
Molecular Weight |
256.42 g/mol |
IUPAC Name |
methyl (12S)-12-methyltetradecanoate |
InChI |
InChI=1S/C16H32O2/c1-4-15(2)13-11-9-7-5-6-8-10-12-14-16(17)18-3/h15H,4-14H2,1-3H3/t15-/m0/s1 |
InChI Key |
BJIUDNXPLSJWKE-HNNXBMFYSA-N |
Isomeric SMILES |
CC[C@H](C)CCCCCCCCCCC(=O)OC |
Canonical SMILES |
CCC(C)CCCCCCCCCCC(=O)OC |
Origin of Product |
United States |
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